ADENOSINE-5/'-DIPHOSPHOGLUCOSE
ADENOSINE-5/'-DIPHOSPHOGLUCOSE
ADP-Glucose (ADPG) is an immediate precursor used in the biosynthesis, by glucose addition, of storage polysaccharides in plants, green algae, and cyanobacteria, as well as structural polysaccharides in certain bacteria. It is used by amylose synthases or starch synthases in plastids in the production of amylose, amylopectins, starch, and other polysaccharides. ADPG is normally generated within plastids, although it can be biosynthesized in the cytoplasm of certain grasses and imported into plastids by a membrane-bound transporter.
Brand Name:
Vulcanchem
CAS No.:
102129-65-7
VCID:
VC0025798
InChI:
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Molecular Formula:
C16H24N5O15P2 • 2Na
Molecular Weight:
634.3
ADENOSINE-5/'-DIPHOSPHOGLUCOSE
CAS No.: 102129-65-7
Main Products
VCID: VC0025798
Molecular Formula: C16H24N5O15P2 • 2Na
Molecular Weight: 634.3
| CAS No. | 102129-65-7 |
|---|---|
| Product Name | ADENOSINE-5/'-DIPHOSPHOGLUCOSE |
| Molecular Formula | C16H24N5O15P2 • 2Na |
| Molecular Weight | 634.3 |
| Standard InChIKey | GZBIVALVIPYODS-LNXGRUPOSA-L |
| Appearance | Assay:≥95%A crystalline solid |
| Description | ADP-Glucose (ADPG) is an immediate precursor used in the biosynthesis, by glucose addition, of storage polysaccharides in plants, green algae, and cyanobacteria, as well as structural polysaccharides in certain bacteria. It is used by amylose synthases or starch synthases in plastids in the production of amylose, amylopectins, starch, and other polysaccharides. ADPG is normally generated within plastids, although it can be biosynthesized in the cytoplasm of certain grasses and imported into plastids by a membrane-bound transporter. |
| Synonyms | Adenosine-5/'-diphosphoglucose ;ADPG |
| Last Modified | Aug 20 2021 |
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